![molecular formula C19H22FN3OS B3501533 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide](/img/structure/B3501533.png)
4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide
Overview
Description
4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide, also known as FMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarbothioamide derivatives, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In
Mechanism of Action
The mechanism of action of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is not fully understood, but several studies have suggested that it acts by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and survival. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to inhibit the activity of the proteasome, a cellular complex involved in the degradation of proteins, which plays a critical role in cancer cell survival. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has also been shown to inhibit the activity of the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic properties. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vitro and in vivo. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is its potent anti-cancer activity against various types of cancer cells, making it a potential candidate for the development of new cancer therapies. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. However, one of the limitations of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide. One area of research is the development of new 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide derivatives with improved solubility and pharmacokinetic properties. Another area of research is the identification of the specific enzymes and signaling pathways targeted by 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide, which could provide new insights into the mechanisms of cancer cell growth and survival. Additionally, further research is needed to determine the safety and efficacy of 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide in vivo, which could pave the way for the development of new cancer therapies and treatments for inflammatory diseases.
Scientific Research Applications
4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several studies have shown that 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide exhibits potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vitro and in vivo. Additionally, 4-[(4-fluorophenyl)amino]-N-(4-methoxyphenyl)-1-piperidinecarbothioamide has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-(4-fluoroanilino)-N-(4-methoxyphenyl)piperidine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3OS/c1-24-18-8-6-16(7-9-18)22-19(25)23-12-10-17(11-13-23)21-15-4-2-14(20)3-5-15/h2-9,17,21H,10-13H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORLOXMAQJWFCGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)N2CCC(CC2)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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